Basic Blue 159
Description
Basic Blue 159, also known as Blue FBL, Astra Blue B, or Astrazon Blue FBL, is a turquoise powder . It is mainly used for dyeing acrylic fibers and its blends, modified polyester or nylon fibers, and its blends with brilliant colors, rich and full shades, good leveling property, and light fastness . It is also used to remove undesired components from household and industrial wastewaters and in various industrial manufacturing processes .
Physical And Chemical Properties Analysis
This compound is an alkaline dye, also known as a salt basic dye . In aqueous solution, it can generate a cationic pigment dye . It has a dyeing depth of 0.36, a compatibility of 3, a saturation factor of 0.43, and a pH range of 2-7 . It has good light fastness and wet fastness .
Mechanism of Action
Basic Blue 159 is a cationic dye that binds to negatively charged molecules such as proteins, nucleic acids, and cell membranes. The dye interacts with the target molecules through electrostatic interactions and hydrogen bonding.
Safety and Hazards
properties
CAS RN |
105953-73-9 |
|---|---|
Molecular Formula |
C9H11ClO |
Molecular Weight |
0 |
Origin of Product |
United States |
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